(4-Chlorophenyl)[3-[(4-methylphenyl)sulfonyl]-5-(trifluoromethyl)-2-pyridinyl]methanone

• IUPAC Name: (4-chlorophenyl)-[3-(4-methylphenyl)sulfonyl-5-(trifluoromethyl)pyridin-2-yl]methanone
• InChI: InChI=1S/C20H13ClF3NO3S/c1-12-2-8-16(9-3-12)29(27,28)17-10-14(20(22,23)24)11-25-18(17)19(26)13-4-6-15(21)7-5-13/h2-11H,1H3
• InChI Key: DKLARJVYTKFUMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(N=CC(=C2)C(F)(F)F)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H13ClF3NO3S
• Molecular Weight: 439.8 g/mol
• CAS No.: 338959-92-5

Description

“(4-Chlorophenyl)[3-[(4-methylphenyl)sulfonyl]-5-(trifluoromethyl)-2-pyridinyl]methanone” is a chemical compound with the linear formula C16H15ClO3S. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

Synthesis and Biological Activities

A study by Wang et al. (2015) described the synthesis of novel N-phenylpyrazolyl aryl methanone derivatives, including those related to the compound of interest. These derivatives exhibit promising herbicidal and insecticidal activities, showcasing their potential in agricultural applications (Wang et al., 2015).

Structural Analysis and Biological Potency

Swamy et al. (2013) reported the crystal structure of similar compounds, highlighting the importance of the chlorine-methyl exchange rule in determining their structural and potentially biological properties. This work contributes to the understanding of the molecular structure that could influence the activity of such compounds (Swamy et al., 2013).

Antimicrobial and Anti-inflammatory Potential

Ravula et al. (2016) synthesized a series of derivatives through microwave-assisted synthesis, which were found to exhibit significant anti-inflammatory and antibacterial activities. These findings suggest potential pharmaceutical applications for treating inflammation and bacterial infections (Ravula et al., 2016).

Antiviral Activity

Research by Chen et al. (2010) focused on the synthesis of thiadiazole sulfonamide derivatives that showed certain anti-tobacco mosaic virus activities, indicating potential use in antiviral therapies or protection of crops (Chen et al., 2010).

Biofuel Production Catalyst

A novel biochar-based catalyst, described by Li et al. (2019), showcased high efficiency in biofuel production processes. This catalyst was developed using a compound structurally related to (4-Chlorophenyl)[3-[(4-methylphenyl)sulfonyl]-5-(trifluoromethyl)-2-pyridinyl]methanone, indicating its potential application in renewable energy technologies (Li et al., 2019).

Safety and Hazards

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